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Compound of Interest

Compound Name: Protein kinase inhibitor 12

Cat. No.: B7789292 Get Quote

In-Depth Technical Guide: Protein Kinase
Inhibitor 12
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of Protein Kinase Inhibitor 12, a novel triazolopyridazine derivative

with potential applications in therapeutic research.

Chemical Structure and Properties
Protein Kinase Inhibitor 12, identified by the CAS number 721964-48-3, is a synthetic small

molecule belonging to the triazolopyridazine class of compounds. Its chemical name is 6-(4-

ethoxyphenyl)-3-(methylthio)-[1][2][3]triazolo[4,3-b]pyridazine. The fundamental structure

consists of a fused triazolopyridazine heterocyclic core, substituted with an ethoxyphenyl group

and a methylthio group.

The molecular formula of Protein Kinase Inhibitor 12 is C₁₄H₁₄N₄OS, and it has a molecular

weight of 286.35 g/mol . The presence of the triazolopyridazine scaffold is a key feature in a

variety of kinase inhibitors, and the specific substitutions on this core determine its target

selectivity and potency.

Table 1: Physicochemical Properties of Protein Kinase Inhibitor 12
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Property Value Source

IUPAC Name

6-(4-ethoxyphenyl)-3-

(methylthio)-[1][2]

[3]triazolo[4,3-b]pyridazine

-

CAS Number 721964-48-3 -

Molecular Formula C₁₄H₁₄N₄OS -

Molecular Weight 286.35 g/mol -

Appearance White to off-white solid (Predicted)

Solubility Soluble in DMSO (Predicted)

Melting Point Not available -

Boiling Point Not available -

Biological Activity and Target Profile
Protein Kinase Inhibitor 12 has been identified as a modulator of several mammalian protein

kinases. As described in patent WO2004058769A2, compounds of this series are inhibitors of

PIM-1, Cyclin-Dependent Kinase 2 (CDK-2), Glycogen Synthase Kinase 3 (GSK-3), and Src

tyrosine kinase.[1] These kinases are crucial regulators of various cellular processes, and their

dysregulation is implicated in numerous diseases, particularly cancer.

Table 2: In Vitro Kinase Inhibitory Activity of Protein Kinase Inhibitor 12
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Target Kinase IC₅₀ (nM) Assay Type

PIM-1
(Data typically found in patent

examples)

Radiometric Filter Binding

Assay

CDK-2/Cyclin A
(Data typically found in patent

examples)

Radiometric Filter Binding

Assay

GSK-3β
(Data typically found in patent

examples)

Radiometric Filter Binding

Assay

Src
(Data typically found in patent

examples)

Radiometric Filter Binding

Assay

(Note: The exact IC₅₀ values are proprietary information contained within the patent documents

and are represented here as placeholders. The trend for this class of compounds suggests

potency in the nanomolar to low micromolar range.)

Signaling Pathways
The target kinases of Protein Kinase Inhibitor 12 are integral components of major signaling

pathways controlling cell proliferation, survival, and differentiation.

PIM-1 Signaling: PIM-1 is a serine/threonine kinase that plays a critical role in cell survival

and proliferation by phosphorylating and activating several downstream targets, including the

pro-apoptotic protein BAD and the cell cycle regulator p21.
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Cytokines/Growth Factors

JAK/STAT Pathway

PIM-1

BAD p21

Inhibition of Apoptosis Cell Proliferation

Protein Kinase Inhibitor 12
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Growth Factors

Cyclin D / CDK4/6

Rb

E2F

Cyclin E / CDK-2

Cyclin A / CDK-2G1/S Transition

S Phase Progression

Protein Kinase Inhibitor 12

Step 1: Pyridazine Core Formation

Step 2: Chlorination Step 3: Hydrazinolysis Step 4: Triazole Ring Formation Step 5: S-Methylation

Starting Material A
(e.g., Substituted Maleic Anhydride)

Dihydropyridazinone Intermediate

Starting Material B
(e.g., Hydrazine derivative)

Chlorinated Pyridazine
  POCl₃  

Hydrazinylpyridazine
  Hydrazine Hydrate  

Thiocarbonyldihydrazide intermediate
  CS₂ / Base   Final Product

(Protein Kinase Inhibitor 12)
  Methyl Iodide / Base  
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Prepare serial dilutions of
Protein Kinase Inhibitor 12

Combine buffer, substrate, and inhibitor
in 96-well plate

Add purified kinase

Add [γ-³³P]ATP to start reaction
Incubate

Stop reaction with phosphoric acid

Transfer to phosphocellulose filter plate

Wash filter plate

Measure radioactivity with
scintillation counter

Calculate % inhibition and IC₅₀

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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